Cas no 106488-05-5 (4-Methylumbelliferyl a-L-Rhamnopyranoside)

• Product Name: 4-Methylumbelliferyl a-L-Rhamnopyranoside
• CAS No: 106488-05-5
• MF: C₁₆H₁₈O₇
• MW: 322.309925556183
• CID: 127171
• PubChem ID: 26470767
• Update Time: 2025-11-02

4-Methylumbelliferyl a-L-Rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[(6-deoxy-a-L-mannopyranosyl)oxy]-4-methyl-
• 4-METHYLUMBELLIFERYL ALPHA-L-RHAMNOPYRANOSIDE
• 4-METHYLUMBELLIFERYL-ALPHA-L-RHAMNOPYRANOSIDE
• 2,4,6-CYCLOHEPTATRIEN-1-ONE, 2-HYDROXY-4-METHYL-
• 2-hydroxy-4-methyl-2,4,6-cycloheptatrien-1-one
• 2-methoxy-4-methyl-cycloheptatrienone
• 4-Methyl-tropolon
• 4-methyltropolone
• 4-methyl-tropolone
• 4-Methyl-tropolon-methylether
• AC1L1XBV
• BRN 2040642
• LS-56186
• NCI60_009411
• NSC628999
• BDBM50361736
• 4-methylumbelliferyl a-l-rhamnopyranoside
• 4-methyl-7-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)-2H-chromen-2-one
• SCHEMBL367144
• CHEMBL1938469
• 106488-05-5
• 4-methyl-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-2-one
• 4-METHYL-7-{[(2S,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}CHROMEN-2-ONE
• 4-Methylumbelliferyl a-L-Rhamnopyranoside

• Inchi： 1S/C16H18O7/c1-7-5-12(17)23-11-6-9(3-4-10(7)11)22-16-15(20)14(19)13(18)8(2)21-16/h3-6,8,13-16,18-20H,1-2H3/t8-,13-,14+,15+,16-/m0/s1
• InChI Key： CQKHENXHLAUMBH-JKNOJPNLSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 322.10524
• Monoisotopic Mass: 322.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.441
• Melting Point: Not available
• Boiling Point: 565.9°C at 760 mmHg
• Flash Point: 211.3°C
• Refractive Index: 1.621
• PSA: 105.45
• LogP: 0.30770
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Methylumbelliferyl a-L-Rhamnopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C
• Safety Term：WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides

Additional information on 4-Methylumbelliferyl a-L-Rhamnopyranoside

4-Methylumbelliferyl a-L-Rhamnopyranoside (CAS No. 106488-05-5): A Comprehensive Guide

4-Methylumbelliferyl a-L-Rhamnopyranoside (CAS No. 106488-05-5) is a specialized fluorogenic substrate widely used in biochemical and enzymatic research. This compound belongs to the class of glycosides, specifically a derivative of 4-methylumbelliferone linked to a-L-rhamnopyranoside. Its unique structure makes it an essential tool for studying glycosidase enzymes, particularly a-L-rhamnosidases, which play crucial roles in various biological processes.

The growing interest in enzyme activity assays and glycosidase research has positioned 4-Methylumbelliferyl a-L-Rhamnopyranoside as a valuable reagent in modern laboratories. Researchers frequently search for "fluorogenic substrates for glycosidases" or "best substrates for a-L-rhamnosidase detection," highlighting the compound's importance in current scientific investigations. Its ability to produce a fluorescent signal upon enzymatic cleavage makes it particularly useful for high-throughput screening and enzyme kinetics studies.

From a chemical perspective, 4-Methylumbelliferyl a-L-Rhamnopyranoside offers several advantages. The 4-methylumbelliferyl moiety provides excellent fluorescence properties with high sensitivity, while the a-L-rhamnopyranoside group ensures specificity for target enzymes. This combination allows researchers to monitor enzyme activity with precision, making it a preferred choice for studies involving plant biochemistry, microbial metabolism, and human digestive enzymes.

Recent advancements in glycobiology research have increased the demand for specialized substrates like 4-Methylumbelliferyl a-L-Rhamnopyranoside. Scientists investigating topics such as "gut microbiome enzymes" or "plant cell wall degradation" often utilize this compound in their experiments. Its applications extend to food science, where it helps analyze food processing enzymes, and pharmaceutical research, where it aids in drug development targeting carbohydrate-active enzymes.

The stability and solubility characteristics of 4-Methylumbelliferyl a-L-Rhamnopyranoside make it suitable for various experimental conditions. Researchers appreciate its consistent performance in different buffer systems, a feature frequently mentioned in searches for "stable fluorogenic substrates." When dissolved in appropriate solvents, the compound maintains its integrity, ensuring reliable results in both qualitative and quantitative assays.

In the context of current scientific trends, 4-Methylumbelliferyl a-L-Rhamnopyranoside aligns with several hot topics. The increasing focus on personalized medicine and microbiome research has created new applications for this substrate. For instance, it's being used to study individual variations in digestive enzyme profiles, a subject gaining traction in nutritional science. Similarly, the compound finds use in environmental research, particularly in investigations of microbial degradation of plant materials.

Quality considerations for 4-Methylumbelliferyl a-L-Rhamnopyranoside are paramount, as researchers often search for "high-purity fluorogenic substrates." The compound should be stored properly to maintain its performance characteristics, with recommendations typically including protection from light and moisture. These storage requirements are especially important for laboratories conducting long-term studies or requiring batch-to-batch consistency in their enzymatic assays.

The synthesis and production of 4-Methylumbelliferyl a-L-Rhamnopyranoside involve specialized chemical processes that ensure the correct glycosidic linkage and purity level. Manufacturers focus on producing compounds that meet the stringent requirements of research applications, where even minor impurities can affect experimental outcomes. This attention to quality makes the substance reliable for sensitive techniques like fluorescence spectroscopy and enzyme kinetics measurements.

Looking toward future applications, 4-Methylumbelliferyl a-L-Rhamnopyranoside continues to show promise in emerging fields. Its utility in diagnostic test development and biotechnology applications is being explored, particularly in areas requiring specific enzyme detection. As research into carbohydrate metabolism advances, the demand for specialized substrates like this one is expected to grow, maintaining its relevance in scientific investigations for years to come.

For researchers working with 4-Methylumbelliferyl a-L-Rhamnopyranoside, proper handling and disposal procedures should always be followed, despite its non-hazardous nature. While not classified as dangerous, good laboratory practices recommend treating all chemicals with care. The compound's material safety data sheet provides specific guidance for safe usage in various research settings, ensuring compliance with laboratory safety standards.

In conclusion, 4-Methylumbelliferyl a-L-Rhamnopyranoside (CAS No. 106488-05-5) represents an important tool in contemporary biochemical research. Its specific applications in glycosidase studies, combined with its reliable fluorescent properties, make it indispensable for many laboratories. As scientific inquiries into enzyme mechanisms and carbohydrate interactions continue to expand, this specialized substrate will undoubtedly remain a key component in advancing our understanding of these complex biological processes.